Cas no 1105192-31-1 (6-oxo-1-[(thiophen-2-yl)methyl]-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 6-oxo-1-[(thiophen-2-yl)methyl]-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 1105192-31-1
• MF: C₁₀H₈N₂O₃S
• MW: 236.247120857239
• MDL: MFCD16652638
• CID: 5046996
• PubChem ID: 33675926
• Update Time: 2026-02-28

6-oxo-1-[(thiophen-2-yl)methyl]-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-1-(2-thienylmethyl)-1,6-dihydropyridazine-3-carboxylic acid
• 6-oxo-1-(thiophen-2-ylmethyl)pyridazine-3-carboxylic acid
• 6-oxo-1-[(thiophen-2-yl)methyl]-1,6-dihydropyridazine-3-carboxylic acid

• MDL： MFCD16652638
• Inchi： 1S/C10H8N2O3S/c13-9-4-3-8(10(14)15)11-12(9)6-7-2-1-5-16-7/h1-5H,6H2,(H,14,15)
• InChI Key： OQCBDWFIHXDRRZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(C=CC(C(=O)O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 0.6
• Topological Polar Surface Area: 98.2

Additional information on 6-oxo-1-[(thiophen-2-yl)methyl]-1,6-dihydropyridazine-3-carboxylic acid

6-Oxo-1-[(Thiophen-2-yl)methyl]-1,6-Dihydropyridazine-3-Carboxylic Acid: A Comprehensive Overview

The compound 6-Oxo-1-[(Thiophen-2-yl)methyl]-1,6-Dihydropyridazine-3-Carboxylic Acid, identified by the CAS number 1105192-31-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, material synthesis, and organic electronics. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 6-Oxo-1-[(Thiophen-2-yl)methyl]-1,6-Dihydropyridazine-3-Carboxylic Acid is characterized by a dihydropyridazine ring system, which serves as a versatile scaffold for functionalization. The presence of the thiophene moiety at the 2-position introduces aromaticity and enhances electronic communication within the molecule. This feature is particularly advantageous in applications requiring electron-rich environments, such as in organic semiconductors and photovoltaic materials. Recent studies have demonstrated that the thiophene group can significantly influence the molecule's redox properties, making it a valuable component in redox-active materials.

One of the most notable aspects of this compound is its carboxylic acid functionality at the 3-position of the dihydropyridazine ring. This group not only contributes to the molecule's acidity but also provides a site for further chemical modification. Researchers have explored the use of this group for forming amide bonds, enabling the creation of bioconjugates and polymerizable derivatives. These derivatives have shown promise in drug delivery systems and advanced materials with tailored mechanical properties.

The synthesis of 6-Oxo-1-[(Thiophen-2-yl)methyl]-1,6-Dihydropyridazine-3-Carboxylic Acid typically involves multi-step organic reactions, including coupling reactions, oxidation processes, and cyclization steps. Recent advancements in catalytic methods have streamlined these processes, improving yields and reducing reaction times. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled efficient formation of the thiophene-containing intermediate. Additionally, green chemistry approaches have been adopted to minimize environmental impact during synthesis.

In terms of applications, this compound has shown potential in several cutting-edge research areas. In drug development, its structural similarity to known bioactive molecules suggests it could serve as a lead compound for designing novel therapeutics. Preclinical studies have indicated that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for developing treatments against chronic diseases such as neurodegenerative disorders.

In materials science, the compound's electronic properties make it a strong contender for use in organic electronics. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in nanotechnology and surface functionalization. Recent experiments have demonstrated that SAMs formed by this compound exhibit excellent stability under physiological conditions, making them suitable for biomedical devices.

Moreover, the compound's role in organic synthesis has been highlighted by its use as a building block for constructing more complex molecular architectures. Its dihydropyridazine ring system provides a platform for creating fused-ring systems with unique electronic characteristics. Researchers have utilized this feature to design novel heterocyclic compounds with potential applications in catalysis and energy storage.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific applications. For instance, efforts are underway to enhance its solubility in various solvents without compromising its stability. Additionally, investigations into its photochemical behavior are expected to unlock new possibilities in optoelectronics and light-responsive materials.

In conclusion, 6-Oxo-1-[(Thiophen-2-yl)methyl]-1,6-Dihydropyridazine-3-Carboxylic Acid represents a fascinating example of how modern synthetic chemistry can yield compounds with multifaceted functionalities. Its unique structure and versatile properties position it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new aspects of its behavior and potential applications, this compound is poised to make significant contributions to both academic and industrial advancements.